Cas no 1050619-85-6 (1-benzyl-5-chloro-1H-pyrazole-4-carbonitrile)

1-benzyl-5-chloro-1H-pyrazole-4-carbonitrile structure
1050619-85-6 structure
Product Name:1-benzyl-5-chloro-1H-pyrazole-4-carbonitrile
CAS No:1050619-85-6
MF:C11H8ClN3
MW:217.654320716858
CID:2874951
Update Time:2023-08-10

1-benzyl-5-chloro-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-benzyl-5-chloro-1H-pyrazole-4-carbonitrile
    • Inchi: 1S/C11H8ClN3/c12-11-10(6-13)7-14-15(11)8-9-4-2-1-3-5-9/h1-5,7H,8H2
    • InChI Key: FEOCMVFEYHJLTP-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)C=NN1CC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 254
  • XLogP3: 2.5
  • Topological Polar Surface Area: 41.6
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